Cas no 2680619-94-5 (2-{(prop-2-en-1-yloxy)carbonylamino}-3-(1H-1,2,3-triazol-1-yl)propanoic acid)

• Product Name: 2-{(prop-2-en-1-yloxy)carbonylamino}-3-(1H-1,2,3-triazol-1-yl)propanoic acid
• CAS No: 2680619-94-5
• MF: C₉H₁₂N₄O₄
• MW: 240.215981483459
• CID: 5646866
• PubChem ID: 165907510
• Update Time: 2025-06-28

2-{(prop-2-en-1-yloxy)carbonylamino}-3-(1H-1,2,3-triazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28276962
• 2680619-94-5
• 2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(1H-1,2,3-triazol-1-yl)propanoic acid
• 2-{(prop-2-en-1-yloxy)carbonylamino}-3-(1H-1,2,3-triazol-1-yl)propanoic acid

• Inchi： 1S/C9H12N4O4/c1-2-5-17-9(16)11-7(8(14)15)6-13-4-3-10-12-13/h2-4,7H,1,5-6H2,(H,11,16)(H,14,15)
• InChI Key： LFPZNIBCVNYZFH-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC(C(=O)O)CN1C=CN=N1)=O

Computed Properties

• Exact Mass: 240.08585488g/mol
• Monoisotopic Mass: 240.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 106Ų

Additional information on 2-{(prop-2-en-1-yloxy)carbonylamino}-3-(1H-1,2,3-triazol-1-yl)propanoic acid

Introduction to 2-{(prop-2-en-1-yloxy)carbonylamino}-3-(1H-1,2,3-triazol-1-yl)propanoic acid (CAS No. 2680619-94-5)

2-{(prop-2-en-1-yloxy)carbonylamino}-3-(1H-1,2,3-triazol-1-yl)propanoic acid, identified by its CAS number 2680619-94-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, including its prop-2-en-1-yloxy and 1H-1,2,3-triazol-1-yl substituents, contribute to its potential utility in drug discovery and therapeutic applications.

The chemical structure of this compound consists of a propanoic acid backbone modified with an amide linkage and a triazole ring. The presence of the prop-2-enyl ether group enhances its solubility and bioavailability, which are critical factors in pharmaceutical formulations. Additionally, the triazole moiety is known for its stability and ability to interact with biological targets, making it a valuable component in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, cancer, and infectious diseases. The biological activity of 2-{(prop-2-en-1-yloxy)carbonylamino}-3-(1H-1,2,3-triazol-1-yl)propanoic acid has been explored in several preclinical studies. Research indicates that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease progression. For instance, preliminary studies have suggested that it could interfere with the activity of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are key mediators of inflammation.

The pharmacokinetic properties of this compound are also of considerable interest. The amino acid derivative nature of the molecule allows for potential oral bioavailability, which is advantageous for therapeutic applications. Furthermore, the triazole ring contributes to metabolic stability, reducing the likelihood of rapid degradation in vivo. These characteristics make it an attractive candidate for further development into a drug candidate.

Advances in computational chemistry have enabled researchers to predict the ADME (Absorption, Distribution, Metabolism, and Excretion) profiles of this compound more accurately. Molecular docking studies have shown that it can interact with various protein targets relevant to human health. For example, simulations suggest potential binding to kinase inhibitors, which are widely used in cancer therapy. This interaction could lead to the development of novel anticancer agents with improved efficacy and reduced side effects.

The role of triazole derivatives in medicinal chemistry cannot be overstated. These compounds have been successfully incorporated into numerous drugs due to their ability to enhance binding affinity and selectivity. The specific arrangement of atoms in 2-{(prop-2-en-1-yloxy)carbonylamino}-3-(1H-1,2,3-triazol-1-yl)propanoic acid allows for precise tuning of its biological activity. This flexibility has opened up new avenues for drug design and optimization.

In addition to its potential therapeutic applications, this compound may also find utility in agrochemicals and material science. The unique chemical properties of the triazole ring make it suitable for use as a stabilizer or cross-linking agent in various industrial processes. Ongoing research is exploring these possibilities further.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the necessary functional groups while maintaining structural integrity. Techniques such as catalytic hydrogenation and protecting group strategies are commonly used in these processes.

Evaluation of the toxicological profile is essential before any clinical trials can be initiated. Preliminary toxicity studies have been conducted to assess the safety margins of this compound. Results indicate that it exhibits low acute toxicity at tested doses, suggesting its potential for safe administration in humans.

The integration of modern biotechnological tools has accelerated the pace at which new compounds like this one are being discovered and evaluated. High-throughput screening (HTS) techniques have allowed researchers to rapidly test thousands of compounds for biological activity. This approach has led to the identification of novel lead structures that can be further optimized.

The future prospects for 2-{(prop-2-en-1-yloxy)carbonylamino}-3-(1H-1,2,3-triazol-1-yl)propanoic acid are bright given its promising biological activity and favorable pharmacokinetic properties. Further research is needed to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical applications.

In conclusion, 2680619-94 5, as represented by 26806 19 -94 -5, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for new treatments for various diseases. As research continues to uncover new applications for this compound, 26806 19 -94 -5, it is poised to play an important role in shaping the future landscape of medicine.